Cas no 40167-28-0 (1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one)

• Product name: 1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one
• CAS No: 40167-28-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2631735
• PubChem ID: 1203648

1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one
• EN300-128976
• 40167-28-0
• 1-(4-phenyl-1H-pyrrol-3-yl)ethanone
• 3-Acetyl-4-phenylpyrrole
• QBA16728
• Z1262568400
• AM-814/41094089
• SCHEMBL10844866
• DB-201071
• AKOS033479329

• Inchi： InChI=1S/C12H11NO/c1-9(14)11-7-13-8-12(11)10-5-3-2-4-6-10/h2-8,13H,1H3
• InChI Key： HTTOZWJDRBYWHH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9Ų
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one

1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one (CAS No: 40167-28-0)

1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one, also known by its CAS registry number 40167-28-0, is a fascinating organic compound with a unique structure and diverse applications in the fields of chemistry and materials science. This compound, which belongs to the class of heterocyclic ketones, has garnered significant attention due to its potential in drug discovery, material synthesis, and as a building block for more complex molecules.

The molecular structure of 1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one consists of a pyrrole ring substituted with a phenyl group at the 4-position and a ketone group at the 3-position. This arrangement imparts the molecule with interesting electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable advancements involving 40167-28-0 is its use as an intermediate in the synthesis of pyrrole-based polymers. These polymers have shown promise in applications such as organic electronics and sensors due to their excellent charge transport properties and stability under ambient conditions. Researchers have also explored the potential of this compound in catalytic reactions, where it serves as both a substrate and a catalyst in certain transformations.

In terms of physical properties, 1-(4-phenyl-1H-pyrrol-3-yl)ethan-1-one exhibits a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which suggests potential applications in photonic materials and dye-sensitized solar cells.

Recent research has also focused on the biological activity of this compound. Studies conducted on cellular models have indicated that it possesses moderate anti-proliferative activity against certain cancer cell lines, making it a candidate for further exploration in oncology drug development. Additionally, its ability to inhibit specific enzymes involved in inflammatory pathways has opened new avenues for its use in anti-inflammatory therapies.

The synthesis of 40167-28-0 typically involves multi-step reactions starting from readily available starting materials such as pyrrole derivatives and aromatic aldehydes. Modern synthetic strategies often employ green chemistry principles, such as using microwave-assisted synthesis or catalytic systems, to enhance reaction efficiency and reduce environmental impact.

In conclusion, 1-(4-phenyl-1H-pyrrol-3